Cas no 95392-15-7 (2-(3,4-dichlorophenyl)-2-fluoroethan-1-amine hydrochloride)

• Product Name: 2-(3,4-dichlorophenyl)-2-fluoroethan-1-amine hydrochloride
• CAS No: 95392-15-7
• MF: C₈H₉Cl₃FN
• MW: 244.521162748337
• CID: 4674907
• Update Time: 2025-10-30

2-(3,4-dichlorophenyl)-2-fluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-2-fluoroethan-1-amine hydrochloride

• Inchi： 1S/C8H8Cl2FN.ClH/c9-6-2-1-5(3-7(6)10)8(11)4-12;/h1-3,8H,4,12H2;1H
• InChI Key： JSPWUWFWSOPNAD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Cl)C=1)(F)CN.Cl

Additional information on 2-(3,4-dichlorophenyl)-2-fluoroethan-1-amine hydrochloride

Research Brief on 2-(3,4-dichlorophenyl)-2-fluoroethan-1-amine hydrochloride (CAS: 95392-15-7)

2-(3,4-dichlorophenyl)-2-fluoroethan-1-amine hydrochloride (CAS: 95392-15-7) is a fluorinated amine derivative with potential applications in medicinal chemistry and drug development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses. This research brief consolidates the latest findings related to this compound, focusing on its chemical characteristics, biological activity, and relevance in contemporary pharmaceutical research.

The compound's structure features a dichlorophenyl group and a fluoroethylamine moiety, which contribute to its unique reactivity and binding affinity. Recent synthetic efforts have optimized the production of 2-(3,4-dichlorophenyl)-2-fluoroethan-1-amine hydrochloride, yielding higher purity and scalability. These advancements are critical for its potential use in preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for conditions such as depression, anxiety, and neurodegenerative diseases. However, further research is required to elucidate its mechanism of action and optimize its efficacy and safety profiles.

In addition to its neurological applications, recent studies have explored the compound's role in oncology. Its ability to interfere with specific signaling pathways has sparked interest in its potential as an adjuvant therapy for certain cancers. Early-stage research indicates synergistic effects when combined with existing chemotherapeutic agents, though comprehensive toxicological assessments are still underway.

The compound's physicochemical properties, including solubility, stability, and bioavailability, have also been a focus of recent research. Innovations in formulation technology, such as nanoparticle encapsulation and prodrug strategies, aim to enhance its delivery and therapeutic index. These developments are pivotal for translating laboratory findings into viable clinical applications.

In summary, 2-(3,4-dichlorophenyl)-2-fluoroethan-1-amine hydrochloride represents a promising candidate for further investigation in multiple therapeutic areas. Its versatile chemical structure and preliminary biological activity warrant continued exploration, particularly in optimizing its pharmacological properties and assessing its clinical potential. Future research should prioritize mechanistic studies, toxicology profiles, and translational applications to fully realize its therapeutic value.